Cas no 2386053-81-0 (4-Chloro-7H-pyrrolo[2,3-d][1,2,3]triazine)

• Product name: 4-Chloro-7H-pyrrolo[2,3-d][1,2,3]triazine
• CAS No: 2386053-81-0
• MF: C₅H₃ClN₄
• MW: 154.557118654251
• CID: 5715212
• PubChem ID: 88534519

4-Chloro-7H-pyrrolo[2,3-d][1,2,3]triazine Chemical and Physical Properties

Names and Identifiers

• 2386053-81-0
• 4-CHLORO-7H-PYRROLO[2,3-D][1,2,3]TRIAZINE
• SCHEMBL9918692
• 7H-Pyrrolo[2,3-d]-1,2,3-triazine, 4-chloro-
• 4-Chloro-7H-pyrrolo[2,3-d][1,2,3]triazine

• Inchi： 1S/C5H3ClN4/c6-4-3-1-2-7-5(3)9-10-8-4/h1-2H,(H,7,8,9)
• InChI Key： HEXGGHSAKBSBKN-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CNC2=NN=N1

Computed Properties

• Exact Mass: 154.0046238g/mol
• Monoisotopic Mass: 154.0046238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.653±0.06 g/cm3(Predicted)
• Boiling Point: 382.3±45.0 °C(Predicted)
• pka: 8.84±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines